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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the experimental setup and protocols for the

thermal decomposition of titanium tetraiodide (TiI₄) to produce high-purity titanium metal. The

primary method described is the Van Arkel-de Boer process, also known as the crystal bar or

iodide process. This technique is renowned for yielding titanium of very high purity, often

exceeding 99.995%.[1]

Principle and Chemical Reactions
The Van Arkel-de Boer process is a chemical transport reaction that relies on the reversible

formation and decomposition of a volatile metal halide.[2] In this case, impure titanium reacts

with iodine at a moderate temperature to form gaseous titanium tetraiodide, leaving behind less

reactive impurities. The TiI₄ gas then diffuses to a heated filament where it thermally

decomposes, depositing pure titanium and releasing iodine, which can then react with more

impure titanium, continuing the cycle.

The key chemical reactions are as follows:

Formation of Titanium Tetraiodide (endoergic): Impure titanium is heated in the presence of

iodine vapor.

Ti(s, impure) + 2I₂(g) ⇌ TiI₄(g)[2]
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Decomposition of Titanium Tetraiodide (exoergic): The gaseous TiI₄ is decomposed on a hot

filament.

TiI₄(g) ⇌ Ti(s, pure) + 2I₂(g)

Experimental Setup
The apparatus for the thermal decomposition of titanium tetraiodide consists of a sealed,

evacuated reaction vessel, typically made of glass or a corrosion-resistant metal alloy. Inside

the vessel, there are two main zones: a cooler region for the formation of TiI₄ and a hotter

region for its decomposition.

A key component of the setup is a tungsten filament stretched within the vessel.[2] This

filament is resistively heated to a high temperature to induce the decomposition of the titanium

tetraiodide gas. The entire vessel is placed within a furnace or heating mantle to control the

temperature of the formation zone.
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Quantitative Data
The following tables summarize the key quantitative parameters for the Van Arkel-de Boer

process for titanium purification.

Table 1: Operating Temperatures
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Parameter
Temperature Range
(°C)

Temperature Range
(K)

Notes

Formation of TiI₄ 50 - 250 323 - 523

Impure titanium is

heated with iodine in

an evacuated vessel.

[2]

Boiling Point of TiI₄ 377 650

At atmospheric

pressure. The boiling

point is lower at

reduced pressure.[2]

Filament Temperature 1100 - 1400 1373 - 1673

A white-hot tungsten

filament is used for

decomposition.[2][3]

Optimal Formation

Temp.
527 - 627 800 - 900

To ensure a sufficient

rate of iodide gas

formation.[1]

Optimal

Decomposition Temp.
1027 - 1227 1300 - 1500

For a favorable

decomposition rate.[1]

Table 2: Physical Properties of Titanium Tetraiodide

Property Value Unit Reference

Molar Mass 555.485 g/mol

Appearance Red-brown crystals -

Density 4.3 g/cm³

Melting Point 150 °C

Boiling Point 377 °C

Table 3: Purity of Titanium
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Starting Material Final Purity Method Reference

Sponge Titanium > 99.995%
Iodide Thermal

Decomposition
[1]

Impure Titanium High Purity Van Arkel-de Boer

Experimental Protocols
The following is a generalized protocol for the laboratory-scale purification of titanium using the

Van Arkel-de Boer process.

4.1. Materials and Equipment

Impure titanium (sponge or powder)

Iodine crystals

Reaction vessel (borosilicate glass or quartz for visibility, or a suitable metal alloy)

Tungsten filament (high purity)

Power supply for resistive heating of the filament

Furnace or heating mantle

Vacuum pump capable of reaching high vacuum

Temperature controllers and thermocouples

Appropriate safety equipment (fume hood, personal protective equipment)

4.2. Pre-experimental Preparations

Cleaning the Apparatus: Thoroughly clean and dry all components of the reaction vessel to

remove any contaminants.

Filament Installation: Securely mount the tungsten filament to the electrodes within the

reaction vessel. The filament should be positioned centrally to ensure even deposition.
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Loading Reactants: Place the impure titanium material in the designated cooler zone of the

reaction vessel. Add a stoichiometric amount of iodine crystals. The exact amounts will

depend on the size of the reactor and the desired yield.

4.3. Experimental Procedure

Evacuation: Assemble the reaction vessel and connect it to the vacuum pump. Evacuate the

vessel to a high vacuum to remove air and moisture, which can react with the titanium at

high temperatures.

Formation of TiI₄:

Begin heating the outer wall of the reaction vessel using the furnace or heating mantle to

the formation temperature range (e.g., 150-200°C). This will cause the iodine to sublime

and react with the impure titanium to form gaseous TiI₄.

Maintain this temperature to allow for the continuous formation of titanium tetraiodide

vapor.

Decomposition of TiI₄:

Once a sufficient pressure of TiI₄ vapor has been established, begin passing an electric

current through the tungsten filament.

Gradually increase the current until the filament reaches the decomposition temperature

(e.g., ~1400°C). The filament will glow brightly at this temperature.[2]

Gaseous TiI₄ will decompose on the hot filament, depositing a crystalline bar of pure

titanium. The liberated iodine will diffuse back to the cooler zone to react with more impure

titanium.

Process Monitoring and Control:

Monitor the temperature of both the formation zone and the filament throughout the

experiment.
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As the titanium crystal bar grows on the filament, its conductivity will increase. It may be

necessary to adjust the current to maintain the filament's temperature.[2]

The process can be run for several hours to several weeks, depending on the desired size

of the titanium crystal bar.[2]

Shutdown and Product Recovery:

Once the desired amount of pure titanium has been deposited, or the impure titanium is

consumed, turn off the power to the filament and the furnace.

Allow the apparatus to cool to room temperature under vacuum.

Carefully vent the reaction vessel with an inert gas (e.g., argon) before opening.

Remove the tungsten filament with the deposited high-purity titanium crystal bar.

Safety Precautions
Handling Titanium Tetraiodide: Titanium tetraiodide is corrosive and reacts with moisture.

Handle it in a dry, inert atmosphere (e.g., a glove box). In case of contact, it can cause

severe skin burns and eye damage.

High Temperatures: The experiment involves high temperatures, posing a burn risk. Use

appropriate thermal protection.

High Vacuum: Handle the evacuated glass apparatus with care to prevent implosion.

Electrical Hazards: The use of a high-current power supply presents an electrical shock

hazard. Ensure all connections are properly insulated.

Ventilation: The experiment should be conducted in a well-ventilated fume hood to handle

any potential release of iodine vapor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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